6'-Morpholin-4-YL-3'-nitro-4'-trifluoromethyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid ethyl ester
Overview
Description
6'-Morpholin-4-YL-3'-nitro-4'-trifluoromethyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C18H23F3N4O5 and its molecular weight is 432.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Protective Group in Carbohydrate Chemistry
- Application : The allyl-ester moiety, similar in structure to the compound , has been utilized as a protecting group for carboxy groups in carbohydrate chemistry. This approach is instrumental in the stereoselective construction of neuraminic-acid glycosides, an essential component in biochemistry and pharmaceuticals (Kunz, Waldmann, & Klinkhammer, 1988).
Reactions in Organic Synthesis
- Application : Morpholinylpyrrolyl tetrahydrothieno[2,3-c]isoquinoline, which shares structural similarities with the compound , is used in organic synthesis. It undergoes reactions like hydrazinolysis and condensation, leading to the creation of various derivatives with potential applications in pharmaceuticals (Zaki, El-Dean, & Radwan, 2014).
Use in Heterocyclic Chemistry
- Application : Dimorpholinoacetic acid morpholide, a compound structurally related to the one , is utilized in the synthesis of 1,4-dihydroisonicotinic acid derivatives. This process is essential in heterocyclic chemistry, contributing to the development of new compounds for various applications (Dubur & Uldrikis, 1972).
Prodrug Development
- Application : Morpholinyl- and methylpiperazinylacyloxyalkyl derivatives, related in structure to the compound , have been synthesized for use in topical drug delivery as potential prodrugs. This application is particularly relevant in designing more effective pharmaceutical formulations (Rautio et al., 2000).
Carboxylic Acid Derivatives
- Application : The synthesis of 2-morpholine carboxylic acid derivatives and their subsequent conversion to complex bicyclic structures is another area of application. These derivatives are vital in medicinal chemistry and drug design (King & Martin, 1991).
Role in Metal Complex Formation
- Application : Morpholinium salts, with a structural resemblance to the compound , have been used in the formation of metal complexes. These complexes have implications in catalysis and materials science (Smith & Lynch, 2016).
Properties
IUPAC Name |
ethyl 1-[6-morpholin-4-yl-3-nitro-4-(trifluoromethyl)pyridin-2-yl]piperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23F3N4O5/c1-2-30-17(26)12-3-5-24(6-4-12)16-15(25(27)28)13(18(19,20)21)11-14(22-16)23-7-9-29-10-8-23/h11-12H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDKKLGASSVIHKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=C(C(=CC(=N2)N3CCOCC3)C(F)(F)F)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23F3N4O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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